Cas no 3728-43-6 (P-Tolyltrimethylsilane)

• Product Name: P-Tolyltrimethylsilane
• CAS No: 3728-43-6
• MF: C₁₀H₁₆Si
• MW: 164.319543838501
• MDL: MFCD00014850
• CID: 84850
• PubChem ID: 298149
• Update Time: 2025-04-18

P-Tolyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Trimethyl-p-tolylsilane
• p-Tolyltrimethylsilane
• Trimethylptolylsilane
• trimethyl-(4-methylphenyl)silane
• MFCD00014850
• J-802285
• s16675
• FT-0745646
• Silane, p-tolyl-trimethyl-,
• CS-0153085
• NSC-170018
• D82054
• 3728-43-6
• NSC170018
• QGHURGPPCGMAMZ-UHFFFAOYSA-N
• 4-(Trimethylsilyl)toluene
• trimethyl-p-tolyl-silane
• BS-23833
• 4-(trimethylsilyl) toluene
• SY157621
• AKOS030632275
• trimethyl(4-methylphenyl)silane
• EN300-175298
• Trimethyl(p-tolyl)silane
• DTXSID00305249
• P-Tolyltrimethylsilane

• MDL： MFCD00014850
• Inchi： 1S/C10H16Si/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3
• InChI Key： QGHURGPPCGMAMZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 164.10200
• Monoisotopic Mass: 164.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.865
• Melting Point: 38°C
• Boiling Point: 92 °C (33 mmHg)
• Flash Point: 46°C
• Refractive Index: 1.4908
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 2.54020

P-Tolyltrimethylsilane Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38-10
• Safety Instruction： S37/39-S26-S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Storage Condition：Flammable area